Cas no 1240612-11-6 (4-(Chloromethyl)-5-methyl-1,3-oxazole)

• Product Name: 4-(Chloromethyl)-5-methyl-1,3-oxazole
• CAS No: 1240612-11-6
• MF: C₅H₆ClNO
• MW: 131.560240268707
• MDL: MFCD16989275
• CID: 855970
• PubChem ID: 18982975
• Update Time: 2025-11-02

4-(Chloromethyl)-5-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-methyl-1,3-oxazole
• 4-(CHLOROMETHYL)-5-METHYLOXAZOLE
• Oxazole, 4-(chloromethyl)-5-methyl-
• NE49094
• AB71571
• SY147182
• 4-Chloromethyl-5-methyl-oxazole
• 1240612-11-6
• DB-331757
• MFCD16989275
• AKOS017696142
• F1905-0033
• EN300-119601
• DTXSID201293361
• SCHEMBL11361086
• AC3323
• 4-(Chloromethyl)-5-methyl-1,3-oxazole

• MDL： MFCD16989275
• Inchi： 1S/C5H6ClNO/c1-4-5(2-6)7-3-8-4/h3H,2H2,1H3
• InChI Key： AIDJHZCWQZOCHV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC=N1

Computed Properties

• Exact Mass: 131.0137915g/mol
• Monoisotopic Mass: 131.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 4-(Chloromethyl)-5-methyl-1,3-oxazole

4-(Chloromethyl)-5-methyl-1,3-oxazole (CAS 1240612-11-6): A Versatile Heterocyclic Building Block

The 4-(Chloromethyl)-5-methyl-1,3-oxazole (CAS 1240612-11-6) represents an important class of heterocyclic compounds with growing significance in pharmaceutical research and material science. This oxazole derivative features a unique molecular structure combining a five-membered 1,3-oxazole ring with reactive chloromethyl and methyl substituents, making it particularly valuable for synthetic applications.

Recent trends in drug discovery have shown increased interest in small heterocyclic molecules like 4-(Chloromethyl)-5-methyl-1,3-oxazole, as evidenced by growing search queries for "oxazole derivatives in medicine" and "heterocyclic building blocks for drug design." The compound's CAS 1240612-11-6 has become a frequent search term among medicinal chemists looking for novel pharmacophores with improved bioavailability.

The chemical properties of 4-(Chloromethyl)-5-methyl-1,3-oxazole make it particularly suitable for nucleophilic substitution reactions. The reactive chloromethyl group at position 4 allows for straightforward functionalization, while the methyl group at position 5 provides steric and electronic modulation of the heterocyclic core. This combination has led to its application in developing various biologically active compounds, particularly in the design of kinase inhibitors and antimicrobial agents.

In material science, researchers are exploring 1240612-11-6 as a precursor for functional polymers and coordination complexes. The oxazole ring's nitrogen and oxygen atoms can participate in metal coordination, while the chloromethyl functionality enables polymerization or surface modification. These applications align with current industry trends toward smart materials and molecular electronics, topics that show increasing search volume in scientific databases.

Synthetic methodologies for 4-(Chloromethyl)-5-methyl-1,3-oxazole typically involve cyclization reactions of appropriately functionalized precursors. Modern approaches focus on atom-economical processes and green chemistry principles, responding to the growing demand for sustainable synthetic methods. The compound's stability under various conditions makes it particularly valuable for multistep synthesis, another frequently searched topic among organic chemists.

The safety profile of CAS 1240612-11-6 has been thoroughly investigated, with proper handling procedures established for laboratory use. While not classified as hazardous under standard conditions, appropriate precautions should be taken when working with any reactive organic compound. This safety information addresses common search queries about "oxazole compound handling" and "chloromethyl group reactivity."

Market analysis indicates growing demand for 4-(Chloromethyl)-5-methyl-1,3-oxazole, particularly from the pharmaceutical intermediate sector. The global market for specialty heterocycles is projected to expand significantly, driven by increased R&D investment in targeted therapies and precision medicine. These industry trends correlate with rising search volumes for "custom heterocyclic synthesis" and "pharma intermediates market."

Quality control of 1240612-11-6 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its applications, especially in pharmaceutical contexts where stringent regulatory standards apply. This quality aspect responds to frequent search queries about "heterocyclic compound analysis" and "pharmaceutical intermediate specifications."

Future research directions for 4-(Chloromethyl)-5-methyl-1,3-oxazole include exploration of its catalytic applications and potential in bioconjugation chemistry. The compound's versatility makes it a promising candidate for developing targeted drug delivery systems and diagnostic probes, areas showing exponential growth in scientific literature and patent filings.

For researchers working with CAS 1240612-11-6, proper storage conditions include protection from moisture and maintenance at controlled temperatures. These handling recommendations address common practical questions about "heterocyclic compound storage" while emphasizing the importance of maintaining compound integrity for optimal performance in synthetic applications.